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Compound of Interest

Compound Name: Valdecoxib-d3

Cat. No.: B585422 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Valdecoxib-d3 based

on available safety data and general regulatory principles. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department and adhere to all local, state,

and federal regulations, as they are the ultimate authority on waste disposal procedures.

Valdecoxib-d3 is a deuterated analog of Valdecoxib, intended for research use as an internal

standard for quantification.[1] While Valdecoxib was a selective COX-2 inhibitor, it was

withdrawn from the U.S. market due to safety concerns.[2][3] The proper handling and disposal

of its deuterated form are critical to ensure laboratory safety and environmental protection.

Hazard Profile and Safety Precautions
The Safety Data Sheet (SDS) for Valdecoxib-d3 classifies it with specific health hazards that

necessitate careful handling and disposal.[4] All personnel handling this compound must be

trained on its risks and follow all safety precautions outlined in the SDS.[5]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use tightly fitting safety goggles.[6]

Clothing: Wear protective clothing to prevent skin contact.[6]

Respiratory: Avoid breathing dust or fumes; ensure adequate ventilation.[4][6]
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Quantitative Hazard Data
The following table summarizes the hazard classifications for Valdecoxib-d3 as per the

Globally Harmonized System (GHS).

Hazard Class Hazard Statement Code Description

Toxic to Reproduction,

Category 2
H361

Suspected of damaging fertility

or the unborn child.

Specific Target Organ Toxicity

(Repeated Exposure)
H373

May cause damage to organs

through prolonged or repeated

exposure.

Data sourced from Valdecoxib-

d3 Safety Data Sheet.[4]

Step-by-Step Disposal Protocol
The disposal of Valdecoxib-d3 must be managed as hazardous pharmaceutical waste,

primarily governed by the Environmental Protection Agency (EPA) through the Resource

Conservation and Recovery Act (RCRA).[5][7] Under no circumstances should this chemical be

disposed of down the drain or in regular solid waste.[5][8]

1. Waste Characterization and Segregation:

Hazardous Waste Determination: Due to its reproductive toxicity and target organ effects,

Valdecoxib-d3 should be managed as hazardous chemical waste. It is the generator's

responsibility to correctly classify their waste.[8]

Segregation: Keep Valdecoxib-d3 waste separate from all other waste streams, including

non-hazardous lab trash, sharps, and biohazardous materials.

2. Containment and Labeling:

Primary Container: Collect all materials contaminated with Valdecoxib-d3 (e.g., unused

compound, empty vials, contaminated gloves, and wipes) in a designated, leak-proof, and

sealable hazardous waste container.
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Labeling: The container must be clearly labeled with "Hazardous Waste" and the specific

chemical name: "Valdecoxib-d3". Ensure the label includes the accumulation start date and

relevant hazard pictograms (e.g., health hazard).

3. Storage:

Secure Location: Store the sealed hazardous waste container in a designated, secure area

away from incompatible materials.

Time Limits: Adhere to institutional and regulatory time limits for the accumulation of

hazardous waste.

4. Final Disposal:

Licensed Vendor: Arrange for pickup and disposal through your institution's contracted

licensed hazardous waste disposal company.

Incineration: The required method of disposal for hazardous pharmaceutical waste is

typically high-temperature incineration at a permitted treatment facility.[5][7][8] This ensures

the complete destruction of the active chemical compound.

Documentation: Retain all disposal records and manifests as required by regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Valdecoxib-d3.
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Caption: Logical workflow for the safe disposal of Valdecoxib-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b585422?utm_src=pdf-body-img
https://www.benchchem.com/product/b585422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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